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Compound of Interest

Compound Name: Boc-His(3-Bom)-Osu

Cat. No.: B613689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reaction conditions and reagents for

the coupling of Nα-Boc-Nim-(3-benzyloxymethyl)-L-histidine N-succinimidyl ester (Boc-His(3-
Bom)-Osu) in solid-phase peptide synthesis (SPPS). The protocols outlined below are based

on established methodologies for Boc-based peptide synthesis and aim to ensure high

coupling efficiency while minimizing side reactions, particularly racemization.

Introduction
Boc-His(3-Bom)-Osu is a specialized amino acid derivative designed for use in Boc-based

solid-phase peptide synthesis. The key features of this reagent are:

Nα-Boc Protection: The tert-butyloxycarbonyl (Boc) group provides temporary protection of

the alpha-amino group, which is readily cleaved by mild acids like trifluoroacetic acid (TFA).

Nim-Bom Protection: The benzyloxymethyl (Bom) group protects the imidazole side chain of

histidine. This protection is crucial for preventing racemization, a common side reaction

during the activation and coupling of histidine residues. The Bom group effectively shields

the π-nitrogen of the imidazole ring, which can otherwise catalyze the abstraction of the α-

proton, leading to a loss of stereochemical integrity.[1]

Carboxyl Activation as an Osu Ester: The N-hydroxysuccinimide (Osu) ester is a pre-

activated form of the carboxylic acid. This allows for a direct and efficient coupling reaction
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with the free N-terminal amine of the growing peptide chain on the solid support, generally

leading to high coupling yields.[1]

Reaction Mechanism and Logical Workflow
The coupling of Boc-His(3-Bom)-Osu to a resin-bound peptide with a free N-terminus follows

a nucleophilic acyl substitution mechanism. The primary function of the Osu group is to act as

an excellent leaving group, facilitating the formation of a stable amide (peptide) bond.

The general workflow for a coupling cycle in Boc-SPPS using Boc-His(3-Bom)-Osu is

depicted below. This cycle involves the deprotection of the N-terminal Boc group, followed by

neutralization and the coupling of the activated histidine residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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